![molecular formula C9H14O3 B6253855 2,2-dimethyl-4-[(prop-2-yn-1-yloxy)methyl]-1,3-dioxolane CAS No. 13580-09-1](/img/no-structure.png)
2,2-dimethyl-4-[(prop-2-yn-1-yloxy)methyl]-1,3-dioxolane
Overview
Description
2,2-dimethyl-4-[(prop-2-yn-1-yloxy)methyl]-1,3-dioxolane, also referred to as DMPD, is an organic compound belonging to the class of compounds known as ethers. It is an ether with a unique combination of two methyl groups and two prop-2-yn-1-yloxy groups. DMPD is a colorless liquid with a pungent odor and a boiling point of 64°C. It is soluble in most organic solvents, including alcohols, ethers, and benzene.
Scientific Research Applications
DMPD has a wide range of applications in scientific research. It is commonly used as a solvent in organic synthesis, as a reagent in the synthesis of polymers and as a catalyst in the production of polymers. It is also used in the synthesis of pharmaceuticals, as a reactant in the synthesis of polyurethanes and as a stabilizer in the production of polyethylene and polypropylene.
Mechanism of Action
The mechanism of action of DMPD is not yet fully understood. It is thought to act as a Lewis acid, forming a complex with the reactant molecules, which then undergoes a reaction. This reaction results in the formation of a new molecule, which can then be used in other reactions.
Biochemical and Physiological Effects
DMPD has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses, and to inhibit the formation of tumors in animals. It has also been found to have anti-inflammatory and analgesic effects, and to have an effect on the metabolism of fatty acids.
Advantages and Limitations for Lab Experiments
The main advantage of using DMPD in laboratory experiments is its low toxicity. It is generally considered to be non-toxic and has a low vapor pressure, making it safe to use in a laboratory environment. However, it has a low solubility in water, making it difficult to use in aqueous solutions. It is also volatile, making it difficult to store for long periods of time.
Future Directions
In the future, DMPD could be used in a variety of applications, such as in the synthesis of new drugs, in the production of polymers, and in the synthesis of polyurethanes. It could also be used as a catalyst in the synthesis of pharmaceuticals, as a reactant in the production of polyethylene and polypropylene, and as a solvent in organic synthesis. Additionally, further research could be done on the biochemical and physiological effects of DMPD, and on its mechanism of action.
Synthesis Methods
DMPD can be synthesized by a variety of methods. The most common method is the reaction of 2-methyl-2-propanol with acetylene in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces a mixture of 2,2-dimethyl-4-[(prop-2-yn-1-yloxy)methyl]-1,3-dioxolane and 2-methyl-2-propanol acetate. The acetate can be removed by distillation, leaving the desired dioxolane.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dimethyl-4-[(prop-2-yn-1-yloxy)methyl]-1,3-dioxolane involves the reaction of 2,2-dimethyl-1,3-propanediol with propargyl alcohol in the presence of a strong acid catalyst to form 2,2-dimethyl-4-(prop-2-yn-1-yloxy)methyl-1,3-dioxolane. This intermediate is then treated with a mild base to form the final product.", "Starting Materials": [ "2,2-dimethyl-1,3-propanediol", "propargyl alcohol", "strong acid catalyst", "mild base" ], "Reaction": [ "Step 1: Mix 2,2-dimethyl-1,3-propanediol and propargyl alcohol in a reaction flask.", "Step 2: Add a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours until the reaction is complete.", "Step 4: Cool the reaction mixture and extract the product with a suitable solvent, such as diethyl ether or dichloromethane.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and filter the solution.", "Step 6: Concentrate the solution under reduced pressure to obtain 2,2-dimethyl-4-(prop-2-yn-1-yloxy)methyl-1,3-dioxolane as a colorless liquid.", "Step 7: Dissolve the intermediate in a mild base, such as sodium bicarbonate or potassium carbonate, and stir the mixture for several hours.", "Step 8: Extract the product with a suitable solvent, such as diethyl ether or dichloromethane.", "Step 9: Dry the organic layer over anhydrous sodium sulfate and filter the solution.", "Step 10: Concentrate the solution under reduced pressure to obtain 2,2-dimethyl-4-[(prop-2-yn-1-yloxy)methyl]-1,3-dioxolane as a colorless liquid." ] } | |
CAS RN |
13580-09-1 |
Product Name |
2,2-dimethyl-4-[(prop-2-yn-1-yloxy)methyl]-1,3-dioxolane |
Molecular Formula |
C9H14O3 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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